5-chloro-4-methoxythiophene-2-carboxylic acid
Overview
Description
5-Chloro-4-methoxythiophene-2-carboxylic acid is a heterocyclic compound. It has a molecular formula of C6H5ClO3S and a molecular weight of 192.62 .
Molecular Structure Analysis
The molecular structure of 5-chloro-4-methoxythiophene-2-carboxylic acid consists of a thiophene ring which is a five-membered ring with four carbon atoms and one sulfur atom. The ring is substituted with a chloro group at the 5th position, a methoxy group at the 4th position, and a carboxylic acid group at the 2nd position .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-chloro-4-methoxythiophene-2-carboxylic acid are not fully detailed in the sources I found. The molecular weight is 192.62 . Other properties such as boiling point, melting point, and density are not available .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-4-methoxythiophene-2-carboxylic acid involves the introduction of a chloro group and a methoxy group onto a thiophene ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "Thiophene", "Chlorine gas", "Methanol", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Thiophene is chlorinated using chlorine gas in the presence of a catalyst such as iron or aluminum chloride to yield 5-chlorothiophene.", "5-chlorothiophene is then reacted with methanol and sodium hydroxide to yield 5-chloro-4-methoxythiophene.", "The resulting compound is then carboxylated using carbon dioxide in the presence of a base such as sodium hydroxide to yield 5-chloro-4-methoxythiophene-2-carboxylic acid.", "The product is then extracted using diethyl ether and purified using hydrochloric acid and sodium bicarbonate." ] } | |
CAS RN |
123418-47-3 |
Product Name |
5-chloro-4-methoxythiophene-2-carboxylic acid |
Molecular Formula |
C6H5ClO3S |
Molecular Weight |
192.6 |
Purity |
95 |
Origin of Product |
United States |
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![2,3-difluoro-6-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]phenol](/img/structure/B6147179.png)